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Compound of Interest

Compound Name: Isononyl alcohol

Cat. No.: B7977009 Get Quote

Essential Safety and Handling Guide for Isononyl
Alcohol
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of Isononyl alcohol in a laboratory setting. Adherence to these

procedures is critical for ensuring personal safety and minimizing environmental impact.

Quantitative Safety and Property Data
The following table summarizes key quantitative data for Isononyl alcohol for easy reference

and comparison.
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Property Value

Molecular Formula C₉H₂₀O

Molecular Weight 144.25 g/mol [1]

Appearance Clear, colorless liquid[2]

Boiling Point 194 - 215 °C

Melting Point -64 to -65 °C

Density 0.824 - 0.83 g/cm³[2][3]

Vapor Pressure 0.119 mmHg at 25°C[4]

Flash Point 80 - 98 °C[3][4]

Water Solubility Slightly soluble

Occupational Exposure Limits (OELs)
No specific PEL, TLV, or REL has been

established for Isononyl alcohol.[5][6]

LD50 (Oral, Rat) > 21.7 mg/l (7h)[5]

LC50 (Fish, 96h) 11 mg/l (Cyprinus carpio)

EC50 (Daphnia magna, 48h) 9 mg/l

Personal Protective Equipment (PPE)
To ensure personal safety and prevent exposure when handling Isononyl alcohol, the

following personal protective equipment is mandatory.

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields.[4][7] If there is

a splash hazard, a face shield should be used in conjunction with goggles for maximum

protection.[6] An eyewash station should be readily accessible.

Hand Protection: Chemically resistant gloves (e.g., butyl rubber, nitrile rubber) must be worn.

[5] Gloves must be inspected for integrity before each use. Contaminated gloves should be

removed and disposed of properly, followed by thorough hand washing.[7]
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Body Protection: A lab coat or chemically resistant apron should be worn to prevent skin

contact. For larger quantities or significant splash risk, impervious clothing may be

necessary.

Respiratory Protection: Work in a well-ventilated area, preferably under a chemical fume

hood, to control airborne exposures.[7] If ventilation is inadequate or if exposure limits are

exceeded, a full-face respirator with an appropriate organic vapor cartridge should be used.

[4]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the procedural steps for the safe handling of Isononyl alcohol in a

laboratory environment.

Pre-Handling Preparation:

Thoroughly review the Safety Data Sheet (SDS) for Isononyl alcohol.

Ensure all necessary PPE is available and in good condition.

Verify that the chemical fume hood is functioning correctly.

Have spill control materials (e.g., absorbent pads, sand) readily available.

Handling the Chemical:

Conduct all work with Isononyl alcohol inside a certified chemical fume hood.

Use non-sparking tools to prevent ignition of vapors.[7]

Avoid contact with skin and eyes.[7]

Avoid the formation of aerosols or mists.[7]

Keep containers tightly closed when not in use.

Post-Handling Procedures:
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Wash hands and any exposed skin thoroughly with soap and water after handling.

Clean the work area and any equipment used.

Store Isononyl alcohol in a tightly closed, properly labeled container in a cool, dry, and

well-ventilated area, separated from incompatible materials such as strong oxidants and

acids.[7]

Disposal Plan: Step-by-Step Waste Management
Proper disposal of Isononyl alcohol and related waste is crucial to prevent environmental

contamination.

Waste Collection:

Collect all Isononyl alcohol waste, including contaminated materials like gloves and

absorbent pads, in a designated and properly labeled hazardous waste container.

Do not mix Isononyl alcohol waste with other waste streams unless explicitly permitted

by your institution's environmental health and safety (EHS) office.

Spill Management:

In case of a small spill, absorb the liquid with an inert material such as sand or absorbent

pads.[7]

Collect the absorbed material into a suitable, closed container for disposal.[7]

For large spills, evacuate the area and contact your institution's EHS office immediately.

Final Disposal:

All waste materials must be disposed of in accordance with local, state, and federal

regulations.[7]

This may involve removal to a licensed chemical destruction plant or controlled

incineration with flue gas scrubbing.[7]
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Do not discharge Isononyl alcohol to sewer systems.[7]

Emergency Procedures: First Aid
Immediate and appropriate first aid is essential in the event of exposure to Isononyl alcohol.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If breathing has

stopped, provide artificial respiration. Seek immediate medical attention.[7]

Skin Contact: Immediately remove contaminated clothing. Rinse the affected skin with plenty

of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[7]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[7]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Give a slurry of activated

charcoal in water to drink. Never give anything by mouth to an unconscious person. Seek

immediate medical attention.[7]

Mandatory Visualization
The following diagram illustrates the logical workflow for the safe handling of Isononyl alcohol
in a laboratory setting.
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Caption: Workflow for the safe handling of Isononyl alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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